2-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]-5-[(2-methylphenyl)methoxy]pyran-4-one

• IUPAC Name: 2-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-5-[(2-methylphenyl)methoxy]pyran-4-one
• InChI: InChI=1S/C25H28N2O4/c1-19-5-3-4-6-20(19)17-31-25-18-30-23(15-24(25)28)16-26-11-13-27(14-12-26)21-7-9-22(29-2)10-8-21/h3-10,15,18H,11-14,16-17H2,1-2H3
• InChI Key: ICFFVKNBKNNGMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=COC(=CC2=O)CN3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C25H28N2O4
• Molecular Weight: 420.5 g/mol

Description

2-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]-5-[(2-methylphenyl)methoxy]pyran-4-one is a useful research compound. Its molecular formula is C25H28N2O4 and its molecular weight is 420.509. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Effects and Potential Therapeutic Uses

• Compounds with structures similar to "2-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]-5-[(2-methylphenyl)methoxy]pyran-4-one" have been studied for their pharmacological effects, including anxiolytic-like activities, without altering mnemonic activity. Such studies often explore the mechanisms of action, including interactions with benzodiazepine and nicotinic pathways, suggesting potential therapeutic uses in anxiety and related disorders (Brito et al., 2017).

Metabolism and Excretion

• Research on similar compounds focuses on their metabolism and disposition in humans. Studies investigate how these compounds are absorbed, metabolized, and excreted, which is crucial for understanding their safety profile, dosing, and potential drug interactions. For example, the metabolism and disposition of BMS-690514, a compound with some structural similarities, have been thoroughly investigated, providing insights into the metabolic pathways, absorption rates, and the excretion of drug-related radioactivity (Christopher et al., 2010).

Receptor Binding and Imaging Studies

• Compounds structurally related to the specified chemical have been used in imaging studies to delineate receptor distributions in the human brain. Such research is pivotal in developing diagnostic tools and understanding the neurobiological underpinnings of various psychiatric and neurological conditions. For instance, compounds labeled with radioactive isotopes have been used in PET studies to map serotonin receptors, providing valuable information for psychiatric research (Osman et al., 1996).

Mechanism of Action

Target of Action

Compounds with similar structures, such as arylpiperazine-based alpha1-adrenergic receptor antagonists, have been shown to have affinity for alpha1-adrenergic receptors . These receptors are a class of G-protein-coupled receptors (GPCRs) and are significant targets for various neurological conditions treatment .

Mode of Action

Similar compounds have been shown to interact with alpha1-adrenergic receptors, leading to various physiological responses . The interaction of these compounds with their targets can lead to changes in cellular signaling and function.

Biochemical Pathways

Alpha1-adrenergic receptors, which are potential targets of similar compounds, are involved in numerous physiological processes, including the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Pharmacokinetics

It is known that the piperazine ring, a common structural motif in this compound, can positively modulate the pharmacokinetic properties of a drug substance . This suggests that the compound may have favorable ADME properties, contributing to its bioavailability.

Result of Action

The activation or blockade of alpha1-adrenergic receptors, potential targets of similar compounds, is a major therapeutic approach for the treatment of numerous disorders .